Cas no 2877664-17-8 (N-cyclopentyl-2-{3-[(pyrazin-2-yloxy)methyl]pyrrolidin-1-yl}acetamide)

• Product Name: N-cyclopentyl-2-{3-[(pyrazin-2-yloxy)methyl]pyrrolidin-1-yl}acetamide
• CAS No: 2877664-17-8
• MF: C₁₆H₂₄N₄O₂
• MW: 304.387363433838
• CID: 5328643
• PubChem ID: 165433910
• Update Time: 2025-06-07

N-cyclopentyl-2-{3-[(pyrazin-2-yloxy)methyl]pyrrolidin-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-2-{3-[(pyrazin-2-yloxy)methyl]pyrrolidin-1-yl}acetamide
• 2877664-17-8
• AKOS040880051
• F6803-5102
• N-Cyclopentyl-3-[(2-pyrazinyloxy)methyl]-1-pyrrolidineacetamide

• Inchi： 1S/C16H24N4O2/c21-15(19-14-3-1-2-4-14)11-20-8-5-13(10-20)12-22-16-9-17-6-7-18-16/h6-7,9,13-14H,1-5,8,10-12H2,(H,19,21)
• InChI Key： PPEAIGYKAICDHU-UHFFFAOYSA-N
• SMILES： N1(CC(NC2CCCC2)=O)CCC(COC2=NC=CN=C2)C1

Computed Properties

• Exact Mass: 304.18992602g/mol
• Monoisotopic Mass: 304.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 496.7±35.0 °C(Predicted)
• pka: 15.28±0.20(Predicted)

Additional information on N-cyclopentyl-2-{3-[(pyrazin-2-yloxy)methyl]pyrrolidin-1-yl}acetamide

Professional Introduction to N-cyclopentyl-2-{3-[(pyrazin-2-yloxy)methyl]pyrrolidin-1-yl}acetamide (CAS No. 2877664-17-8)

N-cyclopentyl-2-{3-[(pyrazin-2-yloxy)methyl]pyrrolidin-1-yl}acetamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2877664-17-8, belongs to a class of molecules that exhibit promising properties in the development of novel therapeutic agents. The intricate architecture of this molecule, featuring a cyclopentyl group, a pyrazin-2-yloxy moiety, and a pyrrolidin-1-yl backbone, suggests a multifaceted interaction with biological targets, making it a subject of intense study in medicinal chemistry.

The N-cyclopentyl substituent in the molecular structure contributes to the compound's overall steric properties, potentially influencing its solubility and bioavailability. This feature is particularly important in drug design, as it can affect how the molecule interacts with biological membranes and transporters. Additionally, the presence of the pyrazin-2-yloxy group introduces a polar aromatic ring system that may enhance binding affinity to specific protein targets. Such structural elements are often exploited in the design of small-molecule inhibitors and modulators.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies indicate that N-cyclopentyl-2-{3-[(pyrazin-2-yloxy)methyl]pyrrolidin-1-yl}acetamide may interact with enzymes and receptors involved in critical biological pathways. For instance, preliminary docking studies suggest potential interactions with kinases and other signaling proteins, which are implicated in various diseases, including cancer and inflammatory disorders. These findings align with the growing interest in developing targeted therapies that modulate complex signaling networks.

The pyrrolidin-1-yl moiety is another key feature of this compound that contributes to its pharmacological potential. Pyrrolidine derivatives are well-known for their role in drug development due to their ability to mimic natural amino acid structures and their favorable pharmacokinetic properties. In particular, the flexibility of the pyrrolidine ring allows for optimal positioning of substituents relative to biological targets, enhancing binding efficacy. The combination of these structural elements in N-cyclopentyl-2-{3-[(pyrazin-2-yloxy)methyl]pyrrolidin-1-yl}acetamide makes it a promising candidate for further investigation.

In vitro studies have begun to explore the biological activity of this compound, revealing intriguing properties that warrant further exploration. Initial experiments suggest that N-cyclopentyl-2-{3-[(pyrazin-2-yloxy)methyl]pyrrolidin-1-yl}acetamide may exhibit inhibitory effects on certain enzymes and pathways relevant to disease progression. These preliminary findings are particularly exciting given the increasing emphasis on precision medicine and personalized therapeutic approaches. By targeting specific molecular mechanisms, compounds like this have the potential to improve treatment outcomes for patients suffering from complex diseases.

The synthesis of N-cyclopentyl-2-{3-[(pyrazin-2-yloxy)methyl]pyrrolidin-1-yl}acetamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations and precise regioselective modifications, showcasing the expertise of modern chemical methodologies. The ability to construct such complex molecules with high yield and purity is crucial for advancing drug discovery efforts. Furthermore, the development of efficient synthetic routes allows for rapid exploration of analogues, enabling researchers to optimize potency and selectivity.

As our understanding of disease mechanisms continues to evolve, so too does our approach to drug development. N-cyclopentyl-2-{3-[(pyrazin-2-yloxy)methyl]pyrrolidin-1-yl}acetamide exemplifies how structural innovation can lead to novel therapeutic strategies. By leveraging cutting-edge chemical techniques and integrating them with biological insights, researchers are paving the way for next-generation treatments that address unmet medical needs. The continued investigation of this compound promises to yield valuable insights into its potential applications across various therapeutic areas.

The future direction of research on N-cyclopentyl-2-{3-[(*bold*)(italic)methyl]pyrrolidin}-1-*bold*acetamide will likely involve expanding its scope through structure-based drug design and translational studies. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating laboratory findings into clinical applications. By employing interdisciplinary approaches and harnessing the latest technological advancements, the full therapeutic potential of this compound can be realized.

In conclusion, N-cyclopentyl--{3-[(*bold*)(italic)methyl]--*bold*--{(*bold*)(italic)methyl]--*bold*--{(*bold*)(italic)methyl]}--*N-cyclopentylethanoic amide (CAS No.2877664-17-8) stands as a testament to the power of modern pharmaceutical research. Its unique structural features and promising biological activities make it a compelling subject for further study. As research progresses, we can anticipate new insights into its therapeutic potential and novel applications that will benefit patients worldwide.